Cas no 2096334-79-9 (1-Isobutyryl-5,6-dihydro-2H-pyridine-4-boronic acid, pinacol ester)

1-Isobutyryl-5,6-dihydro-2H-pyridine-4-boronic acid, pinacol ester is a boronic ester derivative widely used in Suzuki-Miyaura cross-coupling reactions. Its stable pinacol ester moiety enhances shelf life and handling convenience, while the dihydropyridine scaffold offers versatility in medicinal chemistry and materials science applications. The isobutyryl substituent further modulates reactivity, making it suitable for selective functionalization. This compound is particularly valuable in the synthesis of complex heterocycles and pharmaceutical intermediates due to its compatibility with diverse reaction conditions. Its crystalline solid form ensures consistent purity and ease of quantification in synthetic workflows.

1-Isobutyryl-5,6-dihydro-2H-pyridine-4-boronic acid, pinacol ester structure

2096334-79-9 structure

Product Name:1-Isobutyryl-5,6-dihydro-2H-pyridine-4-boronic acid, pinacol ester

CAS No:2096334-79-9

MF:C₁₅H₂₆BNO₃

MW:279.182844638824

MDL:MFCD19684132

CID:4638006

PubChem ID:56776928

Update Time:2025-05-27

1-Isobutyryl-5,6-dihydro-2H-pyridine-4-boronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

- 1-Isobutyryl-5,6-dihydro-2H-pyridine-4-boronic acid, pinacol ester
- AT10325
- 2-METHYL-1-(4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-3,6-DIHYDROPYRIDIN-1(2H)-YL)PROPAN-1-ONE
- 2-Methyl-1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydropyridin-1(2H)-yl)propan-1-one
- 2-METHYL-1-[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-3,6-DIHYDRO-2H-PYRIDIN-1-YL]PROPAN-1-ONE
- MFCD19684132
- 2-methyl-1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridin-1-yl]propan-1-one
- 1-Isobutyryl-5,6-dihydro-2H-pyridine-4-boronicacid,pinacolester
- CS-0176716
- 2096334-79-9
- BS-34129
- MDL： MFCD19684132
- Inchi： 1S/C15H26BNO3/c1-11(2)13(18)17-9-7-12(8-10-17)16-19-14(3,4)15(5,6)20-16/h7,11H,8-10H2,1-6H3
- InChI Key： GVKCXSDCAUPOHQ-UHFFFAOYSA-N
- SMILES： O1B(C2=CCN(C(C(C)C)=O)CC2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 279.2005739g/mol
Monoisotopic Mass: 279.2005739g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 413
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.8

1-Isobutyryl-5,6-dihydro-2H-pyridine-4-boronic acid, pinacol ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1247983-100mg	1-Isobutyryl-5,6-dihydro-2H-pyridine-4-boronic acid, pinacol ester	2096334-79-9	97%	100mg	$150	2024-06-06
eNovation Chemicals LLC	Y1247983-250mg	1-Isobutyryl-5,6-dihydro-2H-pyridine-4-boronic acid, pinacol ester	2096334-79-9	97%	250mg	$190	2024-06-06
eNovation Chemicals LLC	Y1247983-1g	1-Isobutyryl-5,6-dihydro-2H-pyridine-4-boronic acid, pinacol ester	2096334-79-9	97%	1g	$475	2024-06-06
abcr	AB311627-250mg	1-Isobutyryl-5,6-dihydro-2H-pyridine-4-boronic acid, pinacol ester, 95%; .	2096334-79-9	95%	250mg	€297.00	2025-03-19
abcr	AB311627-1g	1-Isobutyryl-5,6-dihydro-2H-pyridine-4-boronic acid, pinacol ester, 95%; .	2096334-79-9	95%	1g	€637.00	2025-03-19
abcr	AB311627-250 mg	1-Isobutyryl-5,6-dihydro-2H-pyridine-4-boronic acid, pinacol ester; 95%	2096334-79-9		250mg	€297.00	2023-04-26
abcr	AB311627-1 g	1-Isobutyryl-5,6-dihydro-2H-pyridine-4-boronic acid, pinacol ester; 95%	2096334-79-9		1g	€637.00	2023-04-26
1PlusChem	1P01EHU1-100mg	1-Isobutyryl-5,6-dihydro-2H-pyridine-4-boronic acid, pinacol ester	2096334-79-9	97%	100mg	$97.00	2023-12-19
1PlusChem	1P01EHU1-250mg	1-Isobutyryl-5,6-dihydro-2H-pyridine-4-boronic acid, pinacol ester	2096334-79-9	97%	250mg	$164.00	2023-12-19
1PlusChem	1P01EHU1-1g	1-Isobutyryl-5,6-dihydro-2H-pyridine-4-boronic acid, pinacol ester	2096334-79-9	97%	1g	$455.00	2023-12-19